2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H14INO3/c1-19-14-5-3-2-4-13(14)17-15(18)10-20-12-8-6-11(16)7-9-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: UPFNWZRRIUHVKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)I
• Molecular Formula: C15H14INO3
• Molecular Weight: 383.18 g/mol

Description

2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide, also known as Compound A, is a novel chemical compound that has garnered significant interest in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide A involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. By inhibiting these pathways, this compound A can induce apoptosis, regulate the immune response, and improve cognitive function.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects, including the induction of apoptosis, modulation of the immune response, and improvement of cognitive function. Additionally, this compound A has been found to have anti-inflammatory properties and can regulate the production of cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide A is its potential applications in various research fields. Additionally, this compound A is relatively easy to synthesize and can be obtained in its pure form using column chromatography. However, one of the main limitations of this compound A is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide A. One potential direction is to investigate its potential applications in the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, further research is needed to elucidate the specific mechanisms of action of this compound A and to identify potential drug targets. Finally, the development of more efficient synthesis methods and the improvement of this compound A's solubility in water could lead to its increased use in various research fields.
In conclusion, this compound A is a novel chemical compound with potential applications in various research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed in this paper. Further research is needed to fully elucidate the potential of this compound A in various research fields.

Scientific Research Applications

2-(4-iodophenoxy)-N-(2-methoxyphenyl)acetamide A has been shown to have potential applications in various research fields, including cancer research, neuroscience, and immunology. In cancer research, this compound A has been found to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, this compound A has been shown to improve cognitive function and memory in animal models. In immunology, this compound A has been found to modulate the immune response by regulating the production of cytokines.